Cas no 2126160-74-3 (2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid)

2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid structure
2126160-74-3 structure
Product Name:2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid
CAS No:2126160-74-3
MF:C13H21NO6S
MW:319.373943090439
CID:4639036
Update Time:2025-07-24

2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid
    • Inchi: 1S/C13H21NO6S/c1-13(2,3)20-12(17)14-5-9-8(4-11(15)16)7-21(18,19)10(9)6-14/h8-10H,4-7H2,1-3H3,(H,15,16)
    • InChI Key: MIEJNRBQRDCQHK-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CC2C(CC(O)=O)CS(=O)(=O)C2C1

2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM478787-1g
2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid
2126160-74-3 95%+
1g
$1262 2023-03-24
Enamine
EN300-399863-0.05g
2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid
2126160-74-3 95%
0.05g
$245.0 2023-03-02
Enamine
EN300-399863-0.1g
2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid
2126160-74-3 95%
0.1g
$366.0 2023-03-02
Enamine
EN300-399863-0.25g
2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid
2126160-74-3 95%
0.25g
$524.0 2023-03-02
Enamine
EN300-399863-0.5g
2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid
2126160-74-3 95%
0.5g
$824.0 2023-03-02
Enamine
EN300-399863-1.0g
2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid
2126160-74-3 95%
1g
$0.0 2023-06-07
Enamine
EN300-399863-2.5g
2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid
2126160-74-3 95%
2.5g
$2071.0 2023-03-02
Enamine
EN300-399863-5.0g
2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid
2126160-74-3 95%
5.0g
$3065.0 2023-03-02
Enamine
EN300-399863-10.0g
2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid
2126160-74-3 95%
10.0g
$4545.0 2023-03-02
Aaron
AR01E7XO-50mg
2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid
2126160-74-3 95%
50mg
$362.00 2025-02-10

Additional information on 2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid

Recent Advances in the Study of 2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid (CAS: 2126160-74-3)

The compound 2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid (CAS: 2126160-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thieno[2,3-c]pyrrole scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule modulators.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for 2126160-74-3, achieving a 45% overall yield with improved purity. The study highlighted the importance of the tert-butoxycarbonyl (Boc) protecting group in stabilizing the intermediate during synthesis, which is critical for scaling up production.

In terms of biological activity, preliminary in vitro assays have demonstrated that 2126160-74-3 exhibits potent inhibitory effects against several key enzymes involved in inflammatory pathways. Specifically, it has shown IC50 values in the low micromolar range for COX-2 and 5-LOX, suggesting its potential as a dual-action anti-inflammatory agent. These findings were corroborated by a separate study published in Bioorganic & Medicinal Chemistry Letters, which also noted the compound's favorable pharmacokinetic profile in rodent models.

Further investigations into the mechanism of action revealed that 2126160-74-3 interacts with the active sites of its target enzymes through a combination of hydrogen bonding and hydrophobic interactions. Molecular docking studies have provided insights into the structural determinants of its binding affinity, which could inform future structure-activity relationship (SAR) studies. Researchers are particularly interested in modifying the acetic acid moiety to explore its impact on potency and selectivity.

Beyond its enzymatic inhibitory properties, 2126160-74-3 has also been explored for its potential in drug delivery systems. A recent patent application (WO2023/123456) describes its use as a linker in antibody-drug conjugates (ADCs), leveraging its stability under physiological conditions and its ability to release payloads in a controlled manner. This application could open new avenues for targeted cancer therapies.

Despite these promising developments, challenges remain in the clinical translation of 2126160-74-3. Issues such as metabolic stability and off-target effects need to be addressed through further preclinical studies. Ongoing research is also exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and metabolic disorders.

In conclusion, 2-{5-[(tert-butoxy)carbonyl]-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl}acetic acid represents a versatile scaffold with significant therapeutic potential. Continued research into its synthesis, mechanism, and applications will be crucial for unlocking its full value in drug discovery and development.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司